2,3,4,5-Tetrahydro-1H-2-benzazepine-7,8-diol Hydrobromide

Description

2,3,4,5-Tetrahydro-1H-2-benzazepine-7,8-diol Hydrobromide is a research compound with the molecular formula C10H14BrNO2 and a molecular weight of 260.13 g/mol. It is also known as 2,3,4,5-Tetrahydro-1H-2-benzazepine-7,8-diol hydrobromide. The compound is a heterocyclic compound that has been studied for its biological activities, particularly in the context of neuropharmacology and potential therapeutic uses. Studies suggest it may have properties that could be beneficial for treating neurological disorders.

This compound has been investigated for its effects on the central nervous system (CNS), with the belief that it modulates neurotransmitter systems, specifically interacting with dopamine and serotonin receptors, which are crucial in regulating mood and behavior. Research indicates that compounds in this class can influence dopaminergic activity, potentially offering therapeutic avenues for conditions such as depression and anxiety. In vitro studies have demonstrated that 2,3,4,5-tetrahydro-1H-2-benzazepine derivatives can inhibit the reuptake of neurotransmitters like serotonin and norepinephrine, contributing to antidepressant-like effects in animal models. Animal studies have shown that administration of this compound leads to significant improvements in behavioral tests associated with anxiety and depression.

Similar compounds include 1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro-1-phenyl-3-(2-propenyl)-, (S)-, which has a molecular weight of 295.4 g/mol , and 9-chloro-5-(3-methylphenyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-7,8-diol, which has the molecular formula C17H18ClNO2 .

• CAS No.: 113853-92-2
• Product Name: 2,3,4,5-Tetrahydro-1H-2-benzazepine-7,8-diol Hydrobromide
• Molecular Formula: C10H14BrNO2
• Molecular Weight: 260.13 g/mol
• IUPAC Name: 2,3,4,5-tetrahydro-1H-2-benzazepine-7,8-diol;hydrobromide
• Standard InChI: InChI=1S/C10H13NO2.BrH/c12-9-4-7-2-1-3-11-6-8(7)5-10(9)13;/h4-5,11-13H,1-3,6H2;1H
• Standard InChIKey: QELFRECJCWLACD-UHFFFAOYSA-N
• SMILES: C1CC2=CC(=C(C=C2CNC1)O)O.Br
• Canonical SMILES: C1CC2=CC(=C(C=C2CNC1)O)O.Br
• Synonyms: 2,3,4,5-Tetrahydro-1H-2-benzazepine-7,8-diol Hydrobromide
• PubChem Compound: 14075806
• Last Modified: Sep 17 2023